Cas no 860448-30-2 (Pyridazine-3-sulfonamide)

• Product Name: Pyridazine-3-sulfonamide
• CAS No: 860448-30-2
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 4661053
• Update Time: 2025-07-31

Pyridazine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• pyridazine-3-sulfonamide
• 3-Pyridazinesulfonamide
• pyridazinsulfonamid
• Pyridazine-3-sulfonamide

• Inchi： 1S/C4H5N3O2S/c5-10(8,9)4-2-1-3-6-7-4/h1-3H,(H2,5,8,9)
• InChI Key： CLXNXKPFPIZSKE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=N1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: -1.3
• Topological Polar Surface Area: 94.3

Pyridazine-3-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives